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Compound of Interest

Compound Name: 3,3',5,5'-Tetrabromo-1,1'-biphenyl

Cat. No.: B1361229 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3,3',5,5'-Tetrabromo-1,1'-
biphenyl

For Researchers, Scientists, and Drug Development
Professionals
Introduction

3,3',5,5'-Tetrabromo-1,1'-biphenyl (CAS RN: 16400-50-3), a member of the polybrominated

biphenyl (PBB) class of compounds, is a significant molecule in various scientific and industrial

domains.[1] Its structure, characterized by a biphenyl core symmetrically substituted with four

bromine atoms, imparts unique physicochemical properties that make it a valuable intermediate

in organic synthesis.[2][3] This compound serves as a building block in the creation of complex

halogenated molecules, finding applications in the synthesis of fine chemicals, pharmaceutical

intermediates, and flame retardants.[2] Understanding its core physicochemical properties is

paramount for its effective and safe utilization in research and development.

This technical guide provides a comprehensive overview of the key physicochemical properties

of 3,3',5,5'-Tetrabromo-1,1'-biphenyl, detailed experimental protocols for their determination,

and logical workflows for these procedures.

Core Physicochemical Properties
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The fundamental physicochemical characteristics of 3,3',5,5'-Tetrabromo-1,1'-biphenyl are

summarized in the table below. These properties are crucial for predicting its behavior in

various chemical and biological systems.

Property Value Reference

Molecular Formula C₁₂H₆Br₄ [1][4]

Molecular Weight 469.79 g/mol [1][4]

Appearance
Off-white to yellow powder or

dark gray solid
[2]

Melting Point 185-190 °C

Boiling Point 401.8 °C at 760 mmHg [2]

Density 2.140 ± 0.06 g/cm³ [2]

LogP (XLogP3) 6.3 [1][4]

Vapor Pressure 2.67 x 10⁻⁶ mmHg at 25°C [2]

Flash Point 190.7 °C [2]

Refractive Index 1.666 [2]

Solubility

Sparingly soluble in water;

soluble in non-polar organic

solvents like benzene, toluene,

and hexane.[3]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined

below. These protocols are standard procedures for organic compounds and can be specifically

applied to 3,3',5,5'-Tetrabromo-1,1'-biphenyl.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid 3,3',5,5'-Tetrabromo-1,1'-
biphenyl transitions to a liquid.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of 3,3',5,5'-Tetrabromo-1,1'-biphenyl is finely

powdered using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for

a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is positioned so that the bulb is level with the sample.

Heating: The apparatus is heated at a steady and slow rate, approximately 1-2°C per minute,

especially when approaching the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.

Purity Assessment: A sharp melting range (typically 0.5-1°C) indicates a high degree of

purity. A broad melting range suggests the presence of impurities.

Powder Sample Load Capillary Tube Place in Apparatus Heat Slowly (1-2°C/min) Record Start of Melting (T1) Record End of Melting (T2) Determine Melting Range (T1-T2)
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Click to download full resolution via product page

Melting Point Determination Workflow

Boiling Point Determination (Thiele Tube Method)
Objective: To determine the temperature at which the vapor pressure of liquid 3,3',5,5'-
Tetrabromo-1,1'-biphenyl equals the atmospheric pressure.

Apparatus:

Thiele tube

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Mineral oil or silicone oil

Procedure:

Sample Preparation: A small amount of the compound is placed in the fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the fusion tube containing the sample.

Apparatus Assembly: The fusion tube is attached to a thermometer. This assembly is then

placed in a Thiele tube containing heat-stable oil, ensuring the sample is below the oil level.

Heating: The side arm of the Thiele tube is gently and uniformly heated. This creates a

convection current in the oil, ensuring even heat distribution.

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. The heating is continued until a rapid and continuous stream of

bubbles emerges from the capillary tube.
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Recording: The heat source is then removed. The temperature at which the bubbling stops

and the liquid begins to enter the capillary tube is recorded as the boiling point.

Place Sample in Fusion Tube Invert Capillary in Sample Assemble in Thiele Tube Heat Side Arm Gently Observe Continuous Bubbles Remove Heat Record Temperature at Liquid Entry

Click to download full resolution via product page

Boiling Point Determination Workflow

Solubility Determination (Qualitative)
Objective: To qualitatively assess the solubility of 3,3',5,5'-Tetrabromo-1,1'-biphenyl in various

solvents.

Apparatus:

Test tubes and rack

Spatula

Graduated cylinder or pipettes

Vortex mixer (optional)

Solvents (e.g., water, ethanol, acetone, hexane, toluene)

Procedure:

Sample Addition: Approximately 20-30 mg of 3,3',5,5'-Tetrabromo-1,1'-biphenyl is placed

into a clean, dry test tube.

Solvent Addition: 1 mL of the chosen solvent is added to the test tube.

Mixing: The test tube is agitated vigorously (e.g., by flicking, using a vortex mixer, or shaking)

for 1-2 minutes.
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Observation: The mixture is observed to determine if the solid has dissolved completely. If

the solid dissolves, the compound is classified as "soluble" in that solvent. If a significant

amount of solid remains, it is "sparingly soluble" or "insoluble."

Systematic Testing: This procedure is repeated with a range of solvents of varying polarities

to establish a solubility profile.

Solvent Testing Loop

Add Sample to Test Tube

Add Solvent (1 mL)

Agitate Vigorously

Observe for Dissolution

More Solvents?

Start

End

Yes

No
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Qualitative Solubility Testing Workflow

Biological Considerations
While this guide focuses on physicochemical properties, it is noteworthy that 3,3',5,5'-
Tetrabromo-1,1'-biphenyl, as a polybrominated compound, warrants careful handling and

toxicological assessment. Some studies suggest that related compounds may interfere with

hormone signaling pathways and induce oxidative stress.[4] Therefore, appropriate safety

precautions should be observed during its handling and use in experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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